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Compound of Interest

Compound Name: oligomycin A

Cat. No.: B8069294 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Oligomycin A is a macrolide antibiotic produced by Streptomyces species.[1][2][3] It is a

potent and specific inhibitor of the mitochondrial F1F0 ATP synthase (also known as Complex

V) of the electron transport chain.[4][5] By binding to the F0 subunit, Oligomycin A blocks the

proton channel, thereby inhibiting the oxidative phosphorylation of ADP to ATP. This

mechanism makes it an invaluable tool in metabolic research, particularly for studying

mitochondrial function, apoptosis, and cellular bioenergetics. Its use allows for the

differentiation of ATP production from glycolysis versus oxidative phosphorylation and is a key

component in mitochondrial stress tests. Due to its poor water solubility, Oligomycin A is

typically prepared in organic solvents like dimethyl sulfoxide (DMSO) for experimental use. This

document provides detailed protocols for the preparation, storage, and application of

Oligomycin A stock solutions.

Physicochemical and Handling Properties
Proper handling and storage are critical for maintaining the stability and efficacy of Oligomycin
A. The following table summarizes its key quantitative properties.
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Property Value Citations

Molecular Formula C₄₅H₇₄O₁₁

Molecular Weight 791.06 g/mol

Appearance
White to off-white crystalline

solid

Solubility in DMSO

Varies by source; reported

values range from ~20 mg/mL

to 100 mg/mL. A concentration

of 5 mM (approx. 3.96 mg/mL)

is readily achievable.

Storage (Powder)
Store at -20°C, desiccated, for

up to 3 years.

Storage (DMSO Stock)

Aliquot and store at -20°C for

up to 3 months or -80°C for up

to 1 year. Avoid repeated

freeze-thaw cycles. Protect

from light.

Mechanism of Action: ATP Synthase Inhibition
Oligomycin A exerts its effect by directly targeting the ATP synthase complex located in the

inner mitochondrial membrane. The electron transport chain pumps protons (H+) from the

mitochondrial matrix to the intermembrane space, creating a proton gradient. This gradient

drives protons through the F0 subunit of ATP synthase, causing its rotation and inducing a

conformational change in the F1 subunit that catalyzes the synthesis of ATP from ADP and

inorganic phosphate (Pi). Oligomycin A physically obstructs the F0 proton channel, halting this

process, which uncouples the proton gradient from ATP synthesis and inhibits oxidative

phosphorylation.
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Caption: Mechanism of Oligomycin A action on mitochondrial ATP synthase.

Experimental Protocols
Protocol 1: Preparation of a 5 mM Oligomycin A Stock
Solution in DMSO
This protocol describes the preparation of a 5 mM stock solution, a common concentration for

laboratory use.

Safety Precautions:

Oligomycin A should be considered hazardous. Handle with appropriate personal protective

equipment (PPE), including gloves, a lab coat, and safety glasses.
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Work in a chemical fume hood or a well-ventilated area.

DMSO is a potent solvent and can facilitate the absorption of chemicals through the skin.

Handle with care.

Materials:

Oligomycin A powder (MW: 791.06 g/mol )

Anhydrous or molecular biology-grade Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile, amber, or light-protected 1.5 mL microcentrifuge tubes

Sterile pipette tips

Vortex mixer

Procedure:

Calculation:

To prepare a 5 mM stock solution (which is 0.005 mol/L), first calculate the mass of

Oligomycin A needed.

Mass (mg) = Molarity (mol/L) × Volume (L) × Molecular Weight ( g/mol ) × 1000 (mg/g)

For 1 mL (0.001 L) of a 5 mM solution: Mass = 0.005 mol/L × 0.001 L × 791.06 g/mol ×

1000 mg/g = 3.955 mg

Practical Tip: It is often easier to weigh a slightly different amount (e.g., 5 mg) and adjust

the volume of DMSO accordingly.

Volume of DMSO (mL) = [Mass weighed (mg) / MW ( g/mol )] / Molarity (mol/L)

For 5 mg of Oligomycin A: Volume = [5 mg / 791.06 g/mol ] / 0.005 mol/L = 1.264 mL

Preparation:
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Carefully weigh out 5 mg of Oligomycin A powder and place it into a sterile

microcentrifuge tube.

Add 1.264 mL of high-quality DMSO to the tube.

Cap the tube tightly and vortex thoroughly until the powder is completely dissolved. Gentle

warming to 37°C or brief sonication can aid dissolution if necessary.

Visually inspect the solution to ensure there are no visible particulates.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the stock

solution into smaller, single-use volumes (e.g., 10-20 µL) in sterile, light-protected

microcentrifuge tubes.

Clearly label each aliquot with the compound name, concentration (5 mM), solvent

(DMSO), and date of preparation.

Store the aliquots at -20°C for short-term use (up to 3 months) or at -80°C for long-term

storage (up to 1 year).
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Start: Obtain Oligomycin A Powder & DMSO

1. Weigh Oligomycin A
(e.g., 5 mg)

2. Add calculated volume of DMSO
(e.g., 1.264 mL for 5 mM)

3. Vortex until fully dissolved

4. Aliquot into single-use tubes

5. Store at -20°C or -80°C
Protect from light

Ready for Experimental Use
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Caption: Workflow for preparing Oligomycin A stock solution.

Protocol 2: Application in a Cell-Based ATP Depletion
Assay
This protocol provides a general method for treating cultured cells with Oligomycin A to

measure the resulting decrease in intracellular ATP, a direct consequence of ATP synthase

inhibition.
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Materials:

Adherent cells cultured in a 96-well, clear-bottom, white-walled plate (for luminescence

assays)

Complete cell culture medium

Prepared 5 mM Oligomycin A stock solution in DMSO

Phosphate-Buffered Saline (PBS)

ATP detection reagent (e.g., CellTiter-Glo® Luminescent Cell Viability Assay)

Multichannel pipette

Luminometer plate reader

Procedure:

Cell Seeding:

Seed cells in a 96-well plate at a pre-optimized density (e.g., 5,000-10,000 cells/well) in

100 µL of complete culture medium.

Incubate under standard conditions (e.g., 37°C, 5% CO₂) and allow cells to adhere and

grow for 24 hours.

Preparation of Working Solutions:

Thaw one aliquot of the 5 mM Oligomycin A stock solution.

Prepare serial dilutions of Oligomycin A in complete culture medium to achieve final

desired concentrations (e.g., 0.5 µM to 10 µM).

Crucially, prepare a vehicle control medium containing the same final concentration of

DMSO as the highest concentration of Oligomycin A used. The final DMSO concentration

should ideally be below 0.5% to prevent solvent toxicity.
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Example Dilution for 5 µM: To make 1 mL of 5 µM working solution from a 5 mM stock, add

1 µL of the stock to 999 µL of medium (a 1:1000 dilution). The final DMSO concentration

would be 0.1%.

Cell Treatment:

Carefully remove the existing medium from the wells.

Add 100 µL of the prepared working solutions (including vehicle control and a "no

treatment" control with fresh medium) to the appropriate wells.

Incubate the plate for the desired treatment duration (e.g., 1 to 6 hours).

ATP Measurement:

Remove the plate from the incubator and allow it to equilibrate to room temperature for

approximately 30 minutes.

Prepare and add the ATP detection reagent (e.g., CellTiter-Glo®) to each well according to

the manufacturer's protocol (this typically involves adding a volume equal to the culture

medium).

Mix contents on an orbital shaker for 2 minutes to induce cell lysis.

Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

Measure luminescence using a plate reader.

Data Analysis:

Normalize the luminescence readings of treated wells to the average of the vehicle control

wells.

Plot the normalized ATP levels against the concentration of Oligomycin A to generate a

dose-response curve.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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scientists and researchers to drive progress in science

and industry.
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